Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether

• Molecular Formula: C17H11F3N4OS
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 6-(2-methoxyphenyl)-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4OS/c1-25-13-5-3-2-4-12(13)15-23-24-14(21-22-16(24)26-15)10-6-8-11(9-7-10)17(18,19)20/h2-9H,1H3
• InChI Key: FJXZJJAUTMKDJQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Description

Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways in cells, including the MAPK/ERK and NF-κB pathways.
Biochemical and Physiological Effects:
Studies have shown that Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether has various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In addition, this compound has also been shown to have anti-inflammatory and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether in lab experiments is its high potency and selectivity. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether. One potential direction is to further investigate its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. In addition, more research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use. Finally, there is also a need for the development of more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether involves the reaction of 4-(trifluoromethyl)phenyl hydrazine with 2-(4-bromophenyl)-6-(methoxyethoxy)benzo[d]thiazole, followed by the reaction of the resulting compound with sodium methoxide. The final product is obtained through purification by column chromatography.

Scientific Research Applications

Methyl 2-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases. In addition, this compound has also been studied for its potential use as a fluorescent probe for imaging applications.